Cas no 2342-65-6 (Carbamic acid, (3,4-difluorophenyl)-, 1-methylethyl ester(9CI))

Carbamic acid, (3,4-difluorophenyl)-, 1-methylethyl ester(9CI) structure
2342-65-6 structure
Product Name:Carbamic acid, (3,4-difluorophenyl)-, 1-methylethyl ester(9CI)
CAS No:2342-65-6
MF:C10H11F2NO2
MW:215.19664978981
CID:291463
PubChem ID:242737
Update Time:2025-04-19

Carbamic acid, (3,4-difluorophenyl)-, 1-methylethyl ester(9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (3,4-difluorophenyl)-, 1-methylethyl ester(9CI)
    • 3,7-Dichlor-2-acetamino-fluoren
    • 3,7-Dimethyl-octa-2t,6-dienal-(nitrocarbamimidoyl-hydrazon)
    • 3.7-Dichlor-fluorenyl&amp
    • -acetamid
    • N-(3,7-Dichlor-fluoren-2-yl)-acetamid
    • N-(3,7-Dimethyl-octa-2t,6-dienyliden)-N'-nitrocarbamimidoyl-hydrazin
    • N-(3.4-Difluor-phenyl)-carbamidsaeureisopropylester
    • N-< 3.4-Difluor-phenyl> -carbamidsaeureisopropylester
    • N-2-&amp
    • N-2-< 3.7-Dichlor-fluorenyl> -acetamid
    • NSC-51608
    • DTXSID10946081
    • Propan-2-yl hydrogen (3,4-difluorophenyl)carbonimidate
    • 2342-65-6
    • NSC51608
    • Inchi: 1S/C10H11F2NO2/c1-6(2)15-10(14)13-7-3-4-8(11)9(12)5-7/h3-6H,1-2H3,(H,13,14)
    • InChI Key: KJMYRAAIAPTFSW-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)NC(=O)OC(C)C)F

Computed Properties

  • Exact Mass: 215.07583
  • Monoisotopic Mass: 215.07578492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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